Cas no 2120646-70-8 (tert-butyl N-3-(2-cyanoethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-cyanoethyl)phenylcarbamate
• CAS No: 2120646-70-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5760296
• PubChem ID: 165649701
• Update Time: 2025-05-20

tert-butyl N-3-(2-cyanoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1873518
• tert-butyl N-[3-(2-cyanoethyl)phenyl]carbamate
• 2120646-70-8
• tert-butyl N-3-(2-cyanoethyl)phenylcarbamate

• Inchi： 1S/C14H18N2O2/c1-14(2,3)18-13(17)16-12-8-4-6-11(10-12)7-5-9-15/h4,6,8,10H,5,7H2,1-3H3,(H,16,17)
• InChI Key： DKMMSDJBGQGFCW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-3-(2-cyanoethyl)phenylcarbamate

tert-butyl N-3-(2-cyanoethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-3-(2-cyanoethyl)phenylcarbamate (CAS No. 2120646-70-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical development, and materials science. This compound, characterized by its unique structure and functional groups, plays a pivotal role in various chemical reactions and applications. In this article, we delve into the properties, applications, and recent advancements associated with tert-butyl N-3-(2-cyanoethyl)phenylcarbamate, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of tert-butyl N-3-(2-cyanoethyl)phenylcarbamate comprises a phenyl ring substituted with a cyanoethyl group at the meta position. This substitution pattern enhances the compound's reactivity and stability, making it an ideal candidate for various chemical transformations. The presence of the tert-butyl group further contributes to its versatility, enabling it to act as a protecting group in peptide synthesis and other sensitive reactions. Recent studies have highlighted its role in the development of bioactive molecules, where its ability to facilitate precise control over reaction pathways has been instrumental.

One of the most notable applications of tert-butyl N-3-(2-cyanoethyl)phenylcarbamate is in the field of organic synthesis. Its use as a protecting group for amino acids has been extensively documented, with researchers leveraging its stability under harsh reaction conditions to achieve high yields and purity in peptide synthesis. Moreover, its compatibility with various coupling reagents has made it a preferred choice in solid-phase synthesis techniques. Recent advancements in this area have focused on optimizing reaction conditions to minimize side reactions and improve scalability.

In the pharmaceutical industry, tert-butyl N-3-(2-cyanoethyl)phenylcarbamate has found applications as an intermediate in drug development. Its ability to serve as a precursor for bioactive compounds has been underscored by several studies, where it has been employed in the synthesis of potential anticancer agents and neuroprotective drugs. The compound's role in medicinal chemistry is further bolstered by its compatibility with biological systems, as evidenced by recent toxicity studies that highlight its low cytotoxicity profile.

Beyond traditional chemical applications, tert-butyl N-3-(2-cyanoethyl)phenylcarbamate has also emerged as a valuable tool in materials science. Its use in polymer synthesis and surface modification techniques has opened new avenues for developing advanced materials with tailored properties. For instance, researchers have explored its application in creating stimuli-responsive polymers, where its functional groups contribute to the material's responsiveness to external stimuli such as temperature or pH changes.

Recent research efforts have also focused on understanding the environmental impact of tert-butyl N-3-(2-cyanoethyl)phenylcarbamate. Studies conducted under simulated environmental conditions have revealed that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. These findings are particularly relevant given the increasing emphasis on sustainable chemistry practices across industries.

In conclusion, tert-butyl N-3-(2-cyanoethyl)phenylcarbamate (CAS No. 2120646-70-8) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing chemical innovation and sustainability.